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Compound of Interest

Compound Name: WJ460

Cat. No.: B611810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WJ460 is a potent small molecule inhibitor of myoferlin (MYOF), a protein implicated in cancer

cell invasion, metastasis, and angiogenesis.[1][2] Due to its hydrophobic nature, WJ460
requires dissolution in a suitable organic solvent for use in biological assays. Dimethyl sulfoxide

(DMSO) is a common solvent for preparing stock solutions of WJ460 for in vitro and in vivo

studies. This document provides detailed protocols for the preparation, storage, and handling of

WJ460 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative data for WJ460.
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Property Value Reference

Molecular Weight 460.59 g/mol [3]

DMSO Solubility 250 mg/mL [3]

IC50 (MDA-MB-231 cells)
43.37 ± 3.42 nM (Matrigel-

invasion assay)
[4]

IC50 (BT549 cells)
36.40 ± 4.51 nM (Matrigel-

invasion assay)
[4]

Binding Affinity (KD)
~1.330 ± 0.220 µM (for MYOF

C2 domain)
[4]

Experimental Protocols
Materials

WJ460 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol for Preparing a 10 mM WJ460 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of WJ460 in DMSO, a

common starting concentration for in vitro cell-based assays.

Determine the required mass of WJ460:

The molecular weight of WJ460 is 460.59 g/mol .
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To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 460.59 g/mol x 1000 mg/g = 4.61 mg

Weighing WJ460:

Carefully weigh out 4.61 mg of WJ460 powder using a calibrated analytical balance.

Note: It is recommended to weigh a slightly larger amount and adjust the volume of DMSO

accordingly to achieve the desired concentration, as accurately weighing very small

quantities can be challenging.

Dissolving WJ460 in DMSO:

Aseptically add the weighed WJ460 powder to a sterile amber or foil-wrapped

microcentrifuge tube.

Add 1 mL of anhydrous or molecular biology grade DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the WJ460 is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if precipitation is

observed.[2]

Storage and Handling:

Store the 10 mM WJ460 stock solution at -20°C or -80°C for long-term storage.

For frequent use, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Protect the stock solution from light.

Before use, thaw the stock solution at room temperature and vortex briefly to ensure

homogeneity.
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Protocol for Preparing a Working Solution for Cell-
Based Assays

Determine the final desired concentration of WJ460 for your experiment (e.g., 50 nM, 100

nM).[2][5]

Perform a serial dilution of the 10 mM DMSO stock solution in cell culture medium to achieve

the final working concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Always add the WJ460 stock solution to the culture medium, not the other way around, to

ensure proper mixing and avoid precipitation.

Include a vehicle control in your experiments by adding the same final concentration of

DMSO (without WJ460) to a set of control cells.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of WJ460 and the experimental

workflow for preparing a stock solution.
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Caption: Mechanism of action of WJ460 as a myoferlin inhibitor.

Caption: Workflow for preparing and using WJ460 stock solution.
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Stability and Storage
While specific long-term stability data for WJ460 in DMSO is not extensively published, it is

recommended to follow standard laboratory practices for similar small molecules.[6] Store the

DMSO stock solution at -20°C or -80°C in tightly sealed, light-protected aliquots. Avoid

repeated freeze-thaw cycles. For in vivo experiments, it is recommended to prepare the

working solution fresh on the day of use.[2] If precipitation is observed in the stock solution

upon thawing, gentle warming and vortexing can be used to redissolve the compound.

Disclaimer
This document is intended for research use only. The provided protocols and information are

based on currently available data and should be adapted as necessary for specific

experimental requirements. Always follow appropriate laboratory safety procedures when

handling chemical reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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